Cas no 1354023-86-1 ((S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one)

• Product Name: (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• CAS No: 1354023-86-1
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 2158753
• Update Time: 2025-05-20

(S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• (S)-2-Amino-1-{3-[(benzylcyclopropylamino)methyl]pyrrolidin-1-yl}propan-1-one
• (2S)-2-Amino-1-(3-((benzyl(cyclopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one
• AM96936
• (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

• Inchi： 1S/C18H27N3O/c1-14(19)18(22)20-10-9-16(12-20)13-21(17-7-8-17)11-15-5-3-2-4-6-15/h2-6,14,16-17H,7-13,19H2,1H3/t14-,16?/m0/s1
• InChI Key： STWOOHMDZAMILW-LBAUFKAWSA-N
• SMILES： O=C([C@H](C)N)N1CCC(C1)CN(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

Introduction to Compound CAS No. 1354023-86-1: (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

The compound CAS No. 1354023-86-1, also known as (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom. The pyrrolidine ring is substituted at the 3-position with a benzyl-cyclopropyl-amino-methyl group, adding complexity and functionality to the molecule. The (S) configuration at the chiral center further underscores its stereochemical importance, which plays a crucial role in its biological activity.

Recent research has focused on the pharmacokinetic properties of this compound, revealing its favorable absorption and bioavailability profiles. Studies conducted in preclinical models have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, investigations into its metabolic stability have shown that it undergoes minimal phase I metabolism, which is advantageous for drug development as it reduces the risk of toxic metabolites.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrrolidine ring, followed by substitution reactions to introduce the benzyl-cyclopropyl-amino-methyl group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of biological activity, this compound has shown potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This activity suggests that it could serve as a lead compound for developing treatments targeting cognitive impairments.

Moreover, computational studies using molecular docking have provided insights into the binding interactions of this compound with target proteins. These studies have revealed that the benzyl-cyclopropyl-amino-methyl group plays a critical role in stabilizing interactions within the active site of the enzyme, contributing to its high potency.

Looking ahead, ongoing research is exploring the potential of this compound in other therapeutic areas, including cancer and inflammation. Preclinical trials are currently underway to assess its efficacy in inhibiting tumor growth and reducing inflammatory markers. If successful, these findings could pave the way for clinical trials and eventual translation into therapeutic agents.

In conclusion, CAS No. 1354023-86-1 represents a promising molecule with diverse applications in drug discovery. Its unique structure, favorable pharmacokinetic properties, and potent biological activity make it a valuable candidate for further exploration. As research continues to unfold, this compound holds the potential to contribute significantly to advancements in medicinal chemistry and personalized medicine.